Cas no 167884-16-4 (5-(chloromethyl)imidazo1,2-apyridine)

5-(Chloromethyl)imidazo[1,2-a]pyridine is a versatile heterocyclic compound featuring a reactive chloromethyl group attached to an imidazopyridine scaffold. This structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The chloromethyl moiety enables facile functionalization through nucleophilic substitution, allowing for the introduction of diverse substituents. Its imidazopyridine core contributes to potential biological activity, making it useful in drug discovery for targeting CNS disorders, antimicrobial agents, and other therapeutic areas. The compound’s stability under standard handling conditions and compatibility with common synthetic methodologies further enhance its utility in research and industrial settings. Proper storage under inert conditions is recommended to maintain reactivity.
5-(chloromethyl)imidazo1,2-apyridine structure
167884-16-4 structure
Product Name:5-(chloromethyl)imidazo1,2-apyridine
CAS No:167884-16-4
MF:C8H7ClN2
MW:166.607580423355
CID:2781397
PubChem ID:15433319
Update Time:2025-06-06

5-(chloromethyl)imidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

    • 5-(chloromethyl)imidazo[1,2-a]pyridine
    • 5-(CHLOROMETHYL)-IMIDAZO[1,2-A]PYRIDINE
    • AB66625
    • imidazo[1,2-a]pyridine,5-(chloromethyl)-
    • IMIDAZO[1,2-A]PYRIDINE, 5-(CHLOROMETHYL)-
    • 5-(chloromethyl)imidazo1,2-apyridine
    • Inchi: 1S/C8H7ClN2/c9-6-7-2-1-3-8-10-4-5-11(7)8/h1-5H,6H2
    • InChI Key: SHXJVXOFKHZTGT-UHFFFAOYSA-N
    • SMILES: ClCC1=CC=CC2=NC=CN12

Computed Properties

  • Exact Mass: 166.0297759g/mol
  • Monoisotopic Mass: 166.0297759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 17.3

5-(chloromethyl)imidazo1,2-apyridine Pricemore >>

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